2-cyclohexyl-N-(9-ethyl-9H-carbazol-3-yl)acetamide

• IUPAC Name: 2-cyclohexyl-N-(9-ethylcarbazol-3-yl)acetamide
• InChI: InChI=1S/C22H26N2O/c1-2-24-20-11-7-6-10-18(20)19-15-17(12-13-21(19)24)23-22(25)14-16-8-4-3-5-9-16/h6-7,10-13,15-16H,2-5,8-9,14H2,1H3,(H,23,25)
• InChI Key: QYWZBTHPGJJJSY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)CC3CCCCC3)C4=CC=CC=C41
• Molecular Formula: C22H26N2O
• Molecular Weight: 334.5 g/mol

Description

2-cyclohexyl-N-(9-ethyl-9H-carbazol-3-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CEC and is a derivative of carbazole, a heterocyclic compound that has been extensively studied for its various biological activities.

Mechanism of Action

The mechanism of action of 2-cyclohexyl-N-(9-ethyl-9H-carbazol-3-yl)acetamide is not fully understood. However, it is believed to act as a hole-transporting material in OLEDs by facilitating the movement of positive charges through the device.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 2-cyclohexyl-N-(9-ethyl-9H-carbazol-3-yl)acetamide. However, it has been shown to have low toxicity and is not expected to cause any significant adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-cyclohexyl-N-(9-ethyl-9H-carbazol-3-yl)acetamide in lab experiments is its high purity and stability, which makes it suitable for various applications. However, one limitation is its relatively high cost compared to other compounds that can be used for similar purposes.

Future Directions

There are several future directions for research on 2-cyclohexyl-N-(9-ethyl-9H-carbazol-3-yl)acetamide. One potential direction is to investigate its potential applications in other fields, such as organic photovoltaics or organic field-effect transistors. Another direction is to explore its mechanism of action in more detail to better understand its properties and potential applications. Additionally, research could focus on developing more cost-effective synthesis methods for this compound to make it more accessible for widespread use.
In conclusion, 2-cyclohexyl-N-(9-ethyl-9H-carbazol-3-yl)acetamide is a promising compound that has gained significant attention in scientific research due to its potential applications in various fields. While there is still much to be learned about its properties and mechanisms of action, it has already shown promise in the field of organic electronics and has the potential for many other applications in the future.

Synthesis Methods

The synthesis of 2-cyclohexyl-N-(9-ethyl-9H-carbazol-3-yl)acetamide involves the reaction of cyclohexylamine with carbazole-3-acetic acid, followed by the addition of ethyl chloroacetate. The reaction mixture is then heated at a specific temperature to obtain the desired compound.

Scientific Research Applications

2-cyclohexyl-N-(9-ethyl-9H-carbazol-3-yl)acetamide has been studied for its potential applications in various scientific fields. One of the most significant applications of this compound is in the field of organic electronics, where it has been used as a hole-transporting material in organic light-emitting diodes (OLEDs).